![molecular formula C7H13NO2 B3314258 N-Methoxy-N-methylpent-4-enamide CAS No. 95091-90-0](/img/structure/B3314258.png)
N-Methoxy-N-methylpent-4-enamide
Overview
Description
“N-Methoxy-N-methylpent-4-enamide” is a chemical compound with the molecular formula C7H13NO2 and a molecular weight of 143.18 . It is also known by its CAS number 95091-90-0 .
Synthesis Analysis
The synthesis of “this compound” involves a two-stage process . The first stage involves the reaction of 1-bromo-4-butene with iodine and magnesium in tetrahydrofuran at 20°C for 0.75 hours under an inert atmosphere . The second stage involves the reaction of N-methoxy-N-methyl-4-pentenamide in tetrahydrofuran at -10 - 20°C for 24 hours under an inert atmosphere with iodine and magnesium .Scientific Research Applications
Asymmetric Syntheses in Alkaloid Chemistry
N-Methoxy-N-methylpent-4-enamide is utilized in the asymmetric syntheses of the Hancock alkaloid family, featuring a 2-substituted N-methyl-1,2,3,4-tetrahydroquinoline core. The process involves a conjugate addition of enantiopure lithium N-benzyl-N-(α-methyl-p-methoxybenzyl)amide and an intramolecular Buchwald-Hartwig coupling to form the tetrahydroquinoline ring, crucial for producing compounds like cuspareine and angustureine (Davies et al., 2018).
Utility in Synthetic Chemistry
N-Methoxy-N-methylamide, commonly known as Weinreb amide, is a significant acylating agent in synthetic chemistry. It serves as an aldehyde group equivalent, finding extensive use in heterocyclic chemistry, total synthesis, and industrial-scale applications in pharmaceutical industries (Balasubramaniam & Aidhen, 2008).
Enamide Synthesis via C-H Amidation
The compound is integral in the synthesis of enamides through C-H amidation of N-methoxy acrylamides. This process, catalyzed by Cp*Co(III), leads to efficient and selective production of enamides and pyrimidones, useful in various chemical applications (Liu et al., 2018).
Role in Knorr Pyrrole Synthesis
N-Methoxy-N-methyl-α-enaminocarboxamides, derived from Weinreb amides, are prepared for use in the Knorr pyrrole synthesis. This represents an alternative method in the synthesis of pyrroles, showcasing the versatility of this compound in organic chemistry (Alberola et al., 1999).
Application in Pharmaceutical Synthesis
In the pharmaceutical industry, this compound is employed in the synthesis of Entecavir, a drug for treating Hepatitis B. The synthesis involves using acrylaldehyde as a starting material and progresses through various stages including Weinreb amide formation (Lin et al., 2015).
properties
IUPAC Name |
N-methoxy-N-methylpent-4-enamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c1-4-5-6-7(9)8(2)10-3/h4H,1,5-6H2,2-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFBLFACMCVLAON-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)CCC=C)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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